Cas no 38229-29-7 (Benzenamine,2,4,6-trinitro-N-(2-nitrophenyl)-)

Benzenamine,2,4,6-trinitro-N-(2-nitrophenyl)- structure
38229-29-7 structure
Product Name:Benzenamine,2,4,6-trinitro-N-(2-nitrophenyl)-
CAS No:38229-29-7
MF:C12H7N5O8
MW:349.212682008743
CID:320368
PubChem ID:3015966
Update Time:2025-04-19

Benzenamine,2,4,6-trinitro-N-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2,4,6-trinitro-N-(2-nitrophenyl)-
    • 2,4,6-Trinitro-N-(2-nitrophenyl)aniline
    • DTXSID60191620
    • 2,4,6-Trinitro-N-(2-nitrophenyl)benzenamine
    • EINECS 253-841-2
    • 38229-29-7
    • A7LR7J37E7
    • 2,2',4,6-Tetranitrodiphenylamine
    • Benzenamine, 2,4,6-trinitro-N-(2-nitrophenyl)-
    • NS00030363
    • Inchi: 1S/C12H7N5O8/c18-14(19)7-5-10(16(22)23)12(11(6-7)17(24)25)13-8-3-1-2-4-9(8)15(20)21/h1-6,13H
    • InChI Key: ZFEJLICGFDNABR-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=C(C=1NC1C=CC=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 349.02951
  • Monoisotopic Mass: 349.02946220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 195Ų

Experimental Properties

  • PSA: 184.59
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